Cas no 2097960-49-9 ([3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride)

3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is a brominated aromatic amine derivative with a structured propyl backbone, featuring a dimethyl substitution and a methylamine functional group. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The presence of the bromophenyl moiety offers reactivity for further functionalization, such as cross-coupling reactions, while the dimethylpropyl group contributes to steric hindrance, influencing selectivity in chemical transformations. This compound is particularly valuable as an intermediate in the development of bioactive molecules, where precise structural control is critical. Its well-defined composition ensures consistent performance in synthetic workflows.
[3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride structure
2097960-49-9 structure
Product Name:[3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
CAS No:2097960-49-9
MF:C12H19BrClN
MW:292.642961740494
CID:5056721
Update Time:2025-11-02

[3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [3-(3-bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
    • 3-(3-Bromophenyl)-N,2,2-trimethylpropan-1-amine hydrochloride
    • 3-(3-bromophenyl)-N,2,2-trimethylpropan-1-amine;hydrochloride
    • [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
    • Inchi: 1S/C12H18BrN.ClH/c1-12(2,9-14-3)8-10-5-4-6-11(13)7-10;/h4-7,14H,8-9H2,1-3H3;1H
    • InChI Key: ZWQIYRPXCWYXDF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC(C)(C)CNC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Topological Polar Surface Area: 12

[3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Pricemore >>

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Additional information on [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

Comprehensive Guide to [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2097960-49-9)

[3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2097960-49-9) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and dimethylpropyl structural motifs, has garnered attention for its applications in drug discovery and material science. In this article, we delve into its properties, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride features a bromine-substituted phenyl ring, which enhances its reactivity and utility in cross-coupling reactions. The presence of the dimethylpropyl group contributes to its stability, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in creating novel pharmaceutical intermediates or ligands for catalysis, aligning with the growing demand for high-performance chemicals in modern laboratories.

One of the most searched questions about this compound revolves around its synthesis methods. Typically, [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is synthesized through a multi-step process involving bromination, alkylation, and amination reactions. The final product is isolated as a hydrochloride salt, ensuring improved solubility and handling properties. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, reflecting the industry's shift toward eco-friendly practices.

In terms of applications, [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is primarily utilized in medicinal chemistry. Its structural features make it a candidate for developing central nervous system (CNS) agents or enzyme inhibitors. Additionally, its role in material science is being explored, particularly in the design of advanced polymers and functional coatings. These applications resonate with current trends in personalized medicine and smart materials, topics frequently searched by professionals in the field.

The market for [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is influenced by the expanding pharmaceutical and biotechnology sectors. With increasing investments in drug discovery and R&D, demand for high-purity intermediates like this compound is on the rise. Suppliers and manufacturers are focusing on scalable production and quality control to meet the needs of academic and industrial clients. This aligns with the broader industry emphasis on precision chemistry and custom synthesis services.

Safety and handling of [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers often search for storage conditions and compatibility data, underscoring the importance of clear technical documentation.

In conclusion, [3-(3-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2097960-49-9) is a versatile compound with broad applications in pharmaceuticals, materials science, and chemical research. Its unique properties and relevance to cutting-edge trends like green chemistry and personalized medicine make it a subject of ongoing interest. For researchers and industry stakeholders, understanding its synthesis, applications, and market dynamics is essential for leveraging its full potential.

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